Cas no 1355171-00-4 (5-Chloromethyl-3-[2-(2-chlorophenyl)ethyl]-[1,2,4]oxadiazole)

• Product Name: 5-Chloromethyl-3-[2-(2-chlorophenyl)ethyl]-[1,2,4]oxadiazole
• CAS No: 1355171-00-4
• MF: C₁₁H₁₀Cl₂N₂O
• MW: 257.11590051651
• CID: 829582
• Update Time: 2023-08-02

5-Chloromethyl-3-[2-(2-chlorophenyl)ethyl]-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenethyl)-5-(chloromethyl)-1,2,4-oxadiazole
• 5-Chloromethyl-3-[2-(2-chlorophenyl)ethyl]-[1,2,4]oxadiazole
• 5-(chloromethyl)-3-(2-chlorophenethyl)-1,2,4-oxadiazole
• 5-Chloromethyl-3-[2-(2-chloro-phenyl)-ethyl]-[1,2,4]oxadiazole

• Inchi： 1S/C11H10Cl2N2O/c12-7-11-14-10(15-16-11)6-5-8-3-1-2-4-9(8)13/h1-4H,5-7H2
• InChI Key： BWXACTULYIEWHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCC1=NOC(CCl)=N1

Computed Properties

• Exact Mass: 256.017
• Monoisotopic Mass: 256.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9